Cas no 1336238-60-8 ((2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL)

(2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL structure
1336238-60-8 structure
Product Name:(2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL
CAS No:1336238-60-8
MF:C11H17NO
MW:179.258783102036
CID:5581989
PubChem ID:94241124
Update Time:2023-08-10

(2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 2,5-dimethyl-β-(methylamino)-, (βR)-
    • (R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL
    • Y13040
    • 1336238-60-8
    • (2R)-2-(2,5-DIMETHYLPHENYL)-2-(METHYLAMINO)ETHAN-1-OL
    • Inchi: 1S/C11H17NO/c1-8-4-5-9(2)10(6-8)11(7-13)12-3/h4-6,11-13H,7H2,1-3H3/t11-/m0/s1
    • InChI Key: UHMYHZGCCWORAV-NSHDSACASA-N
    • SMILES: OC[C@@H](C1C=C(C)C=CC=1C)NC

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.004±0.06 g/cm3(Predicted)
  • Boiling Point: 306.3±37.0 °C(Predicted)
  • pka: 14.60±0.10(Predicted)
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